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Compound of Interest

Compound Name: contracon

Cat. No.: B1167394 Get Quote

The term "Contracon" refers to a specific automated decontamination routine utilized in

laboratory incubators, such as those manufactured by Thermo Scientific. It is a process, not a

chemical product, and therefore is not disposed of itself. The Contracon routine employs moist

heat at high temperatures to eliminate microbial contaminants within the incubator, ensuring a

sterile environment for cell cultures.

This guide provides essential safety and operational information regarding the Contracon
decontamination cycle and the proper disposal procedures for waste materials generated from

the incubator post-decontamination.

Operational Parameters of the Contracon
Decontamination Routine
The Contracon cycle is an automated process that utilizes heat and humidity to effectively

decontaminate the interior of an incubator. Key operational data is summarized below.
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Parameter Value Notes

Decontamination Method Moist Heat

More effective at lower

temperatures than dry heat for

eliminating microbial life,

including resistant spores.

Temperature 90°C

High temperature lethal to a

broad spectrum of common

laboratory contaminants.

Relative Humidity >80%

The presence of moisture

facilitates the germination of

spores, making them more

susceptible to heat

inactivation.

Cycle Duration Approximately 9 hours

The extended duration

ensures thorough

decontamination of all internal

surfaces and components.

Experimental Protocol for Verification of
Decontamination Efficacy
The effectiveness of the Contracon decontamination routine has been verified against

common laboratory contaminants. A typical experimental protocol to validate such a

decontamination process is as follows:

Preparation of Contaminant Spores: Cultures of known contaminating microorganisms, such

as Bacillus subtilis or Aspergillus niger, are prepared to create a spore suspension.

Inoculation of Test Surfaces: Sterile test surfaces (e.g., stainless steel coupons) are

inoculated with a known concentration of the spore suspension.

Placement within Incubator: The inoculated test surfaces are placed at various locations

within the incubator, including areas that are typically difficult to decontaminate.
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Execution of Decontamination Cycle: The Contracon decontamination routine is initiated

and allowed to complete its full cycle.

Aseptic Retrieval and Culture: Following the cycle, the test surfaces are aseptically retrieved

and placed in a sterile growth medium.

Incubation and Analysis: The growth medium is incubated under optimal conditions to

promote the growth of any surviving microorganisms. The number of colony-forming units

(CFUs) is then quantified to determine the log reduction in microbial contamination.

Disposal Procedures for Incubator Waste
While the Contracon process itself is not disposed of, the materials within the decontaminated

incubator, such as old cell cultures, media, and disposable labware, must be disposed of

properly. These materials should be handled as biohazardous waste.

Step-by-Step Disposal Guide for Incubator Contents:

Personal Protective Equipment (PPE): Before handling any waste, don appropriate PPE,

including laboratory gloves, a lab coat, and safety glasses.

Segregation of Waste:

Sharps: All sharp objects, such as needles, scalpels, and serological pipettes, must be

placed in a designated, puncture-resistant sharps container.

Liquids: Liquid waste, including spent cell culture media and supernatant, should be

collected in a leak-proof container. Depending on institutional protocols, this waste may

require chemical disinfection (e.g., with a 10% bleach solution) before final disposal.

Solids: Non-sharp solid waste, such as culture flasks, petri dishes, and contaminated

gloves, should be placed in biohazard bags.

Packaging and Labeling: All waste containers must be securely sealed and clearly labeled

with the universal biohazard symbol.

Storage: Store packaged biohazardous waste in a designated, secure area away from

general laboratory traffic pending pickup and final disposal.
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Final Disposal: Biohazardous waste must be treated to render it non-infectious before it can

be disposed of as general waste. The most common method of treatment is autoclaving.

Follow your institution's specific procedures for the final disposal of treated biohazardous

waste.

Below is a diagram illustrating the decision-making workflow for the proper disposal of waste

from a laboratory incubator following a Contracon decontamination cycle.

Incubator Contents Post-Decontamination

Waste Segregation

Disposal Actions

Identify Waste Type

Sharps (Pipettes, Needles)

Is it sharp?
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Is it liquid?

Solids (Flasks, Gloves)

Is it solid?

Place in Sharps Container

Chemical Disinfection (e.g., Bleach)
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Incubator Waste Disposal Workflow
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To cite this document: BenchChem. [Understanding "Contracon": Decontamination Process
and Associated Waste Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167394#contracon-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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